10.1039/B304163H | The first asymmetric synthesis of trialkyl phosphates on the basis of dynamic kinetic resolution in the phosphite method using a chiral source in a catalytic manner†

The first asymmetric synthesis of trialkyl phosphates on the basis of dynamic kinetic resolution in the phosphite method using a chiral source in a catalytic manner†

Chemical Communications Pub Date: 2003-06-13 DOI: 10.1039/B304163H

Abstract

The first asymmetric synthesis of trialkyl phosphates having stereogenic phosphorus atoms on the basis of dynamic kinetic resolution using a chiral source in a catalytic manner; achieved through the stereospecific oxidation of a trialkyl phosphite enantioselectively obtained by the condensation of a racemic unsymmetrically substituted dialkyl phosphorochloridite and an alcohol using a chiral amine as a catalytic promoter.

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Journal Name：Chemical Communications

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